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For Researchers, Scientists, and Drug Development Professionals

Introduction
Norrubrofusarin is a naturally occurring naphtho-γ-pyrone, a class of polyketide secondary

metabolites.[1][2] As a plant metabolite, it has been identified primarily in species of the Senna

genus (previously Cassia), notably in the seeds of Senna tora (syn. Cassia tora).[2][3] This

technical guide provides a comprehensive overview of norrubrofusarin, focusing on its

biosynthesis, chemical properties, and known biological activities. The information presented

herein is intended to serve as a resource for researchers in natural product chemistry, plant

biology, and drug discovery.

Chemical Structure and Properties
Norrubrofusarin is a heptaketide, characterized by a benzo[g]chromen-4-one core structure

with a methyl group at position 2 and hydroxyl groups at positions 5, 6, and 8.[1] In plants, it

often occurs as a glycoside, such as norrubrofusarin 6-β-gentiobioside.[3]

Table 1: Physicochemical Properties of Norrubrofusarin
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Property Value Source

Molecular Formula C₁₄H₁₀O₅ [1]

Molecular Weight 258.23 g/mol [1]

IUPAC Name
5,6,8-trihydroxy-2-methyl-4H-

benzo[g]chromen-4-one
[1]

CAS Number 3566-98-1 [1]

Note:Specific quantitative data on the concentration of norrubrofusarin in various plant tissues

is not extensively available in the current literature. Its presence has been confirmed in the

seeds of Cassia tora, but concentration levels have not been consistently reported.

Biosynthesis of Norrubrofusarin
The biosynthesis of norrubrofusarin in plants is proposed to follow a polyketide pathway,

similar to the well-characterized pathway in fungi. This pathway involves the iterative

condensation of acetate units to form a polyketide chain, which then undergoes cyclization and

subsequent modifications.

The proposed biosynthetic pathway begins with the condensation of one acetyl-CoA starter unit

with six malonyl-CoA extender units, catalyzed by a type III polyketide synthase (PKS). This

forms a linear heptaketide intermediate that undergoes a series of cyclization and dehydration

reactions to yield the naphthopyrone scaffold.
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Dried Cassia tora Seeds

Grinding to a fine powder

Defatting with n-hexane
(Soxhlet or maceration)

Extraction with Methanol

Concentration under vacuum

Solvent Partitioning
(e.g., with ethyl acetate and butanol)

Concentration of active fraction

Silica Gel Column Chromatography

Fraction Collection

Sephadex LH-20 Chromatography

Preparative/Semi-preparative HPLC

Isolated Norrubrofusarin (or glycoside)

Structural Elucidation (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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